3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde

• IUPAC Name: 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C20H24O4/c1-4-16-10-15(3)11-18(12-16)23-8-9-24-19-7-6-17(14-21)13-20(19)22-5-2/h6-7,10-14H,4-5,8-9H2,1-3H3
• InChI Key: FYDKCSUSXAWEEB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)C)OCCOC2=C(C=C(C=C2)C=O)OCC
• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol

Description

3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde, also known as EMEB, is a chemical compound that belongs to the family of benzaldehydes. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. EMEB has been widely studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde acts as a chelator, binding to metal ions and forming a stable complex. The resulting complex emits fluorescence when excited with light, allowing for the detection and quantification of metal ions in biological systems. 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde also reacts with aldehydes and ketones, forming stable adducts that can be detected through various spectroscopic methods.
Biochemical and Physiological Effects:
3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is generally considered safe for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde is its high selectivity for metal ions, allowing for the detection of trace amounts of these ions in biological systems. 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde is also easy to synthesize and purify, making it a cost-effective reagent for scientific research. However, 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde has some limitations in lab experiments. It is sensitive to pH and temperature changes, which can affect its fluorescence properties. 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde also has limited solubility in aqueous solutions, which can limit its use in certain experimental conditions.

Future Directions

There are several potential future directions for 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde research. One area of interest is the development of new fluorescent probes based on the 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde scaffold. These probes could be designed to have increased selectivity and sensitivity for specific metal ions, allowing for more precise detection and quantification in biological systems. Another potential direction is the use of 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde in the development of new organic synthesis strategies. The reactivity of 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde with aldehydes and ketones could be harnessed to create new compounds with unique chemical properties. Overall, 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde has significant potential for future research in both biological and chemical fields.

Synthesis Methods

3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde can be synthesized through a multi-step reaction process involving the condensation of 3-ethyl-5-methylphenol with ethylene oxide, followed by the reaction of the resulting product with 3-ethoxy-4-hydroxybenzaldehyde. The final product is obtained through purification and crystallization.

Scientific Research Applications

3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde has been studied for its potential applications in scientific research. It is commonly used as a fluorescent probe for detecting the presence of metal ions such as copper and zinc in biological systems. 3-ethoxy-4-[2-(3-ethyl-5-methylphenoxy)ethoxy]benzaldehyde has also been used as a reagent for the detection of aldehydes and ketones in organic synthesis.